Cas no 2172580-86-6 ({5-(methoxymethyl)-1-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-(methoxymethyl)-1-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172580-86-6
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 5569321
• PubChem ID: 165596487
• Update Time: 2025-10-29

{5-(methoxymethyl)-1-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2172580-86-6
• {[5-(methoxymethyl)-1-methyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• EN300-1596185
• {5-(methoxymethyl)-1-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C7H14N4O/c1-8-4-6-7(5-12-3)11(2)10-9-6/h8H,4-5H2,1-3H3
• InChI Key： WCFSZHAGKHZOFL-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CNC)N=NN1C

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 52Ų

Additional information on {5-(methoxymethyl)-1-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The Compound CAS No 2172580-86-6: {5-(methoxymethyl)-1-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The compound with CAS No 2172580-86-6, commonly referred to as {5-(methoxymethyl)-1-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, is a highly specialized organic compound with a unique chemical structure. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds containing three nitrogen atoms in the ring. The presence of a methoxymethyl group and a methylamine substituent makes this compound particularly interesting for various applications in the fields of pharmaceuticals, catalysis, and materials science.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazole ring followed by functionalization with the methoxymethyl and methylamine groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yield. For instance, researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate the formation of the triazole ring under mild conditions. These methods not only enhance the scalability of production but also pave the way for exploring new derivatives with tailored properties.

In terms of applications, this compound has shown promise in drug discovery due to its ability to act as a bioisostere or a scaffold for constructing bioactive molecules. The triazole ring is known for its stability and ability to participate in hydrogen bonding, which are critical for drug-target interactions. Recent studies have demonstrated that analogs of this compound can inhibit specific enzymes involved in disease pathways, such as kinases and proteases. For example, a derivative was found to exhibit potent inhibitory activity against a key enzyme in cancer cell proliferation, making it a candidate for further preclinical testing.

Beyond pharmaceuticals, this compound has also found applications in catalysis. The nitrogen-rich triazole framework can act as a ligand or support for metal catalysts, enhancing their activity and selectivity in various reactions. For instance, palladium complexes derived from this compound have been used in cross-coupling reactions, which are fundamental in organic synthesis. The methylamine group provides additional coordination sites, allowing for better interaction with metal centers and improving catalytic performance.

From a materials science perspective, this compound has potential uses in the development of functional polymers and coatings. Its ability to form hydrogen bonds and coordinate with metal ions makes it suitable for creating materials with tailored mechanical properties or stimuli-responsive behavior. Recent research has explored its incorporation into polymer networks to create self-healing materials or sensors that respond to environmental changes such as temperature or pH.

In conclusion, the compound CAS No 2172580-86-6 represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new synthetic methods emerge and its properties continue to be explored, this compound is expected to play an increasingly important role in advancing science and technology.